Cas no 139125-23-8 (Hexanedioic acid, 2-oxo-, dimethyl ester)

• Product Name: Hexanedioic acid, 2-oxo-, dimethyl ester
• CAS No: 139125-23-8
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 1261492
• PubChem ID: 59772203
• Update Time: 2025-04-20

Hexanedioic acid, 2-oxo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-oxo-, dimethyl ester
• dimethyl 2-oxohexanedioate
• 139125-23-8
• SCHEMBL280333

• Inchi： 1S/C8H12O5/c1-12-7(10)5-3-4-6(9)8(11)13-2/h3-5H2,1-2H3
• InChI Key： LIIHJYFNSDYIRW-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC(C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 188.06846
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67